Cas no 2408962-94-5 (5-Ethynyl-2-methyl-1,3-oxazole)

• Product Name: 5-Ethynyl-2-methyl-1,3-oxazole
• CAS No: 2408962-94-5
• MF: C₆H₅NO
• MW: 107.110001325607
• CID: 6191359
• PubChem ID: 89976630
• Update Time: 2025-06-30

5-Ethynyl-2-methyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-Ethynyl-2-methyloxazole
• SCHEMBL15482971
• EN300-7536341
• 2408962-94-5
• 5-Ethynyl-2-methyl-1,3-oxazole
• G76641

• Inchi： 1S/C6H5NO/c1-3-6-4-7-5(2)8-6/h1,4H,2H3
• InChI Key： ONLOXRRPHKYLAA-UHFFFAOYSA-N
• SMILES： O1C(C#C)=CN=C1C

Computed Properties

• Exact Mass: 107.037113783g/mol
• Monoisotopic Mass: 107.037113783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles

Additional information on 5-Ethynyl-2-methyl-1,3-oxazole

Comprehensive Analysis of 5-Ethynyl-2-methyl-1,3-oxazole (CAS No. 2408962-94-5): Properties, Applications, and Future Perspectives

The compound 5-Ethynyl-2-methyl-1,3-oxazole (CAS No. 2408962-94-5) is a heterocyclic organic molecule featuring an oxazole core substituted with an ethynyl group at the 5-position and a methyl group at the 2-position. This structure endows it with unique reactivity and versatility, making it a valuable intermediate in pharmaceutical research, agrochemical development, and material science. Its CAS number 2408962-94-5 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in chemical databases.

In recent years, the demand for functionalized oxazole derivatives has surged due to their role in drug discovery, particularly in the synthesis of kinase inhibitors and antiviral agents. The ethynyl moiety in 5-Ethynyl-2-methyl-1,3-oxazole enables click chemistry applications, a hot topic in bioconjugation and polymer science. This aligns with the growing interest in bioorthogonal reactions, a frequently searched term in AI-driven research platforms. Researchers are also exploring its potential in fluorescent probes and metal-organic frameworks (MOFs), addressing the need for advanced materials in sensing and catalysis.

The synthetic routes to 5-Ethynyl-2-methyl-1,3-oxazole often involve palladium-catalyzed cross-coupling or cyclization strategies, reflecting broader trends in green chemistry and atom economy. These methods are frequently queried in academic search engines, highlighting the compound’s relevance to sustainable chemistry. Its stability under physiological conditions further fuels investigations into prodrug design and targeted drug delivery, areas garnering significant attention in PubMed and patent literature.

From a commercial standpoint, suppliers of CAS 2408962-94-5 emphasize high-purity grades (>98%) to meet the stringent requirements of pharmaceutical GMP. Analytical techniques like HPLC and NMR are routinely employed for quality control, addressing common user concerns about batch consistency. The compound’s molecular weight (123.15 g/mol) and logP values are critical parameters for pharmacokinetic modeling, frequently cited in QSAR studies.

Looking ahead, 5-Ethynyl-2-methyl-1,3-oxazole is poised to play a pivotal role in emerging fields such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, both trending topics in medicinal chemistry forums. Its adaptability in combinatorial chemistry libraries also makes it a staple in high-throughput screening campaigns. As AI-assisted molecular design gains traction, this compound’s SMILES notation (CC1=NC=C(O1)C#C) is increasingly used in machine learning datasets for virtual screening.

In summary, 5-Ethynyl-2-methyl-1,3-oxazole (CAS No. 2408962-94-5) exemplifies the intersection of synthetic utility and interdisciplinary innovation. Its applications span from small-molecule therapeutics to smart materials, resonating with current research priorities and industrial needs. This positions it as a compound of enduring significance in the molecular sciences landscape.